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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)propionic acid

Cat. No.: B1312258

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the available scientific and technical data
for the chemical compound 3-(3-Nitrophenoxy)propionic acid. Despite a comprehensive
search of scientific literature and chemical databases, detailed experimental data, particularly
regarding its biological activity and associated signaling pathways, remains scarce. This
document summarizes the currently available information.

Chemical Structure and Identifiers

3-(3-Nitrophenoxy)propionic acid is a chemical compound featuring a nitrophenoxy group
linked to a propionic acid moiety.

Chemical Structure:
Caption: Chemical structure of 3-(3-Nitrophenoxy)propionic acid.

Table 1: Chemical Identifiers
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Identifier Value Source
CAS Number 91004-46-5 [1]
Molecular Formula CoHoNOs [1]
Molecular Weight 211.17 g/mol [1]
3-(3-nitrophenoxy)propanoic
IUPAC Name ('d P y)prop N/A
aci

3-(3-Nitrophenoxy)propanoic
Synonyms ('d P y)prop N/A
aci

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 3-(3-Nitrophenoxy)propionic
acid are not readily available in the surveyed literature. The information is limited to what is
provided by chemical suppliers.

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for 3-(3-Nitrophenoxy)propionic acid could not
be retrieved from the scientific literature. Chemical suppliers list the compound as available,
suggesting established synthesis methods exist within commercial entities.

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activity of 3-(3-
Nitrophenoxy)propionic acid in publicly accessible scientific literature. No studies describing
its mechanism of action, potential therapeutic effects, or associated signaling pathways were
identified. The compound is listed by some suppliers as a "Protein Degrader Building Block",
which may suggest its potential use in the synthesis of PROTACSs (Proteolysis Targeting
Chimeras) or similar molecules, but no specific applications or experimental data have been
published.[1]

It is crucial to distinguish 3-(3-Nitrophenoxy)propionic acid from the similarly named but
structurally distinct compound 3-(3-Nitrophenyl)propionic acid (CAS Number: 1664-57-9). The
latter has more available data, but this information is not applicable to the title compound.
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Spectroscopic Data

No public repositories of spectroscopic data (e.g., NMR, IR, Mass Spectrometry) for 3-(3-
Nitrophenoxy)propionic acid were found during the literature search.

Conclusion and Future Directions

3-(3-Nitrophenoxy)propionic acid is a defined chemical entity with established basic
identifiers. However, there is a notable absence of in-depth technical and experimental
information in the public domain. For researchers and drug development professionals, this
presents both a challenge and an opportunity. The classification as a potential protein degrader
building block suggests a possible area of application that is yet to be explored in published
research.

Future research efforts could be directed towards:

The development and publication of a robust and scalable synthesis protocol.
o Comprehensive characterization of its physicochemical properties.

o Screening for biological activity across various assays to identify potential therapeutic
applications.

» Elucidation of its mechanism of action and any associated signaling pathways if biological
activity is confirmed.

Without primary research data, it is not possible to provide the detailed experimental protocols
or signaling pathway diagrams as per the initial request. This guide will be updated as new
information becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-(3-Nitrophenyl)propionic acid | C9H9NO4 | CID 2760224 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-(3-Nitrophenoxy)propionic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312258#3-3-nitrophenoxy-propionic-acid-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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